2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine, also known as MPPM, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine is not fully understood, but it is thought to act by inhibiting various pathways involved in disease progression. In cancer research, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. In inflammation research, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been shown to inhibit the NF-κB pathway, which is involved in the production of inflammatory cytokines. In neurological research, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been shown to act as a NMDA receptor antagonist, which can protect against excitotoxicity.
Biochemical and Physiological Effects:
2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, reduction of inflammation, and neuroprotection. In cancer research, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been shown to reduce tumor growth and induce cell death. In inflammation research, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been shown to reduce the production of inflammatory cytokines and improve tissue damage. In neurological research, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been shown to protect against excitotoxicity and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine as a research tool is its potential as a therapeutic agent for various diseases. Another advantage is its ability to inhibit specific pathways involved in disease progression. A limitation of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine is its limited availability and high cost, which can limit its use in research.
Future Directions
Future research on 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine could focus on its potential as a therapeutic agent for specific diseases, such as cancer and neurological disorders. Additionally, further studies could investigate the mechanisms of action of 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine and its effects on various pathways involved in disease progression. Finally, research could focus on developing more efficient and cost-effective methods for synthesizing 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine.
Synthesis Methods
2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine can be synthesized through a multi-step process that involves the reaction of morpholine with 4-methylpentanoyl chloride, followed by the reaction of the resulting compound with 1H-pyrazole-1-carboxylic acid and thionyl chloride. The final step involves the reaction of the resulting product with 3-(dimethylamino)propylamine.
Scientific Research Applications
2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been studied for its potential therapeutic effects in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine can reduce inflammation by inhibiting the production of inflammatory cytokines. In neurological research, 2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine has been shown to have neuroprotective effects and improve cognitive function.
properties
IUPAC Name |
1-[2-(4-methylpentyl)morpholin-4-yl]-3-pyrazol-1-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27N3O2/c1-14(2)5-3-6-15-13-18(11-12-21-15)16(20)7-10-19-9-4-8-17-19/h4,8-9,14-15H,3,5-7,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNUKFFWIEWGTFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCC1CN(CCO1)C(=O)CCN2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methylpentyl)-4-[3-(1H-pyrazol-1-yl)propanoyl]morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.